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Compound of Interest

Compound Name: 4-Biphenylmethanol

Cat. No.: B1213676

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is
paramount for the protection of personnel and the ecosystem. This guide provides detailed
procedures for the proper disposal of 4-Biphenylmethanol, tailored for researchers, scientists,
and drug development professionals.

While 4-Biphenylmethanol is not classified as hazardous by the 2012 OSHA Hazard
Communication Standard, it is crucial to handle its disposal with care to mitigate any potential
risks.[1] Thermal decomposition of this compound can lead to the release of irritating gases
and vapors.[1][2]

Disposal Procedures

The recommended method for the disposal of 4-Biphenylmethanol is through a licensed
hazardous waste disposal company.

Step 1: Waste Identification and Segregation

o Solid Waste: Collect pure or substantially pure 4-Biphenylmethanol in a designated, well-
sealed, and clearly labeled container.

o Solutions: If 4-Biphenylmethanol is in a solvent, it should be collected in a compatible,
sealed, and labeled solvent waste container. Segregate halogenated and non-halogenated
solvent waste streams as per your institution's guidelines.
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» Contaminated Labware: Iltems such as gloves, weighing paper, and pipette tips that are
contaminated with 4-Biphenylmethanol should be double-bagged in durable, labeled plastic
bags and disposed of as solid hazardous waste.

Step 2: Packaging and Labeling
e Ensure all waste containers are in good condition and have secure, tight-fitting caps.

o Clearly label each container with "Hazardous Waste," the full chemical name "4-
Biphenylmethanol," its concentration, and the approximate quantity.

¢ [nclude the accumulation start date on the label.
Step 3: Storage

o Store waste containers in a designated, well-ventilated, and cool, dry area away from
incompatible materials and sources of ignition.[2]

o Ensure the storage area is secure and accessible only to authorized personnel.
Step 4: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EH&S) department or a certified
hazardous waste disposal contractor to schedule a pickup.

» Follow their specific instructions for packaging and transportation preparation. An alternative
disposal method involves dissolving or mixing the material with a combustible solvent and
burning it in a chemical incinerator equipped with an afterburner and scrubber.[3] However,
this should only be performed by qualified professionals in a licensed facility.

Quantitative Data

The following table summarizes key quantitative data for 4-Biphenylmethanol:
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Property Value

Molecular Formula C13H120

Molecular Weight 184.23 g/mol

Melting Point/Range 101 -105°C/213.8-221°F
Boiling Point/Range No information available
Flash Point No information available

Experimental Protocols
Accidental Release Measures:
In the event of a spill, ensure adequate ventilation and use personal protective equipment.[2]

Sweep up the solid material and shovel it into a suitable, labeled container for disposal.[1][2]

Avoid generating dust.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 4-
Biphenylmethanol.
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Caption: Workflow for the proper disposal of 4-Biphenylmethanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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